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Compound of Interest

Compound Name: 2,3-Dichloro-2-butene

Cat. No.: B073511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for 2,3-
dichloro-2-butene. Due to the limited specific toxicological data for this compound, this guide
also includes information on related dichlorobutene isomers and general safety protocols for
handling chlorinated hydrocarbons.

Chemical Identification and Isomers

2,3-Dichloro-2-butene is a chlorinated alkene with the molecular formula CaHeCl2. It exists as
two geometric isomers: (E)-2,3-dichloro-2-butene (trans) and (2)-2,3-dichloro-2-butene (cis).
It is important to distinguish between these isomers as their physical and chemical properties
can differ.

Below is a diagram illustrating the isomeric relationship of 2,3-dichloro-2-butene.
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Isomers of 2,3-dichloro-2-butene

Physical and Chemical Properties

The following table summarizes the available physical and chemical properties for the isomers
of 2,3-dichloro-2-butene. Data for related dichlorobutene isomers are also included for
comparison where specific data for 2,3-dichloro-2-butene is unavailable.
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(E)-2,3-dichloro-2- (Z2)-2,3-dichloro-2- 1,3-Dichloro-2-
Property
butene butene butene
CAS Number 1587-29-7 1587-26-4 926-57-8
Molecular Formula C4HeCl2 C4HeCl2 C4HeCl2
Molecular Weight ~125 g/mol ~125 g/mol ~125 g/mol
Colorless liquid with a
o Clear to straw-colored
Appearance sharp, pungent odor. Colorless liquid liouid
iqui
[1]
- , 97 - 99 °C (at 680 118.18 °C (rough ]
Boiling Point ) Not available
mmHg) estimate)
Melting Point -27.02 °C (estimate) -27.02 °C (estimate) Not available
Density 1.1416 g/cm3 1.1618 g/cm3 Not available
Flash Point Not available Not available 27 °C
Solubility Insoluble in water. Not available Low water solubility.

Hazard Identification and Classification

Specific GHS classification for (E)- and (2)-2,3-dichloro-2-butene is not readily available.
However, based on data for related chlorinated hydrocarbons, such as 1,3-dichloro-2-butene, it
should be handled as a hazardous substance.

Potential Hazards:

» Flammability: Dichlorobutene isomers are generally flammable liquids and can form
explosive vapor-air mixtures.

o Acute Toxicity: Likely to be toxic if swallowed or inhaled.

« Skin Corrosion/Irritation: Expected to cause skin irritation, and potentially severe burns upon
prolonged contact.
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» Eye Damage/Irritation: Vapors and direct contact are likely to cause serious eye irritation or
damage.

» Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2,3-dichloro-2-butene are
not publicly available. However, the following are general methodologies for key toxicological
endpoints relevant to this class of chemical.

a) Acute Inhalation Toxicity Study (General Procedure):

This type of study is typically conducted according to OECD Guideline 403 or EPA Health
Effects Test Guidelines OPPTS 870.1300.

o Test System: Young adult rats of a standard laboratory strain are commonly used.

o Exposure: Animals are exposed to the test substance as a vapor or aerosol in a whole-body
or nose-only inhalation chamber for a defined period, typically 4 hours.

» Concentrations: At least three concentrations are tested to determine a dose-response
relationship and to calculate an LC50 (median lethal concentration).

o Observations: Animals are observed for clinical signs of toxicity during and after exposure for
at least 14 days. Body weight is monitored, and a gross necropsy is performed on all animals
at the end of the study.

b) Acute Dermal Irritation/Corrosion Study (General Procedure):
This is generally performed following OECD Guideline 404.
o Test System: Albino rabbits are the traditional model.

o Application: A small amount of the test substance is applied to a shaved patch of skin and
covered with a gauze patch.

o Exposure Duration: The exposure period is typically 4 hours.
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o Observations: The skin is evaluated for signs of erythema (redness) and edema (swelling) at
specific intervals after patch removal (e.g., 1, 24, 48, and 72 hours). The reversibility of skin
reactions is also observed.

Safe Handling and Storage
Engineering Controls:

o Work with 2,3-dichloro-2-butene should be conducted in a well-ventilated area, preferably
within a chemical fume hood.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing as necessary to prevent skin contact.

» Respiratory Protection: If working outside a fume hood or if vapor concentrations are high,
use a NIOSH-approved respirator with an organic vapor cartridge.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Use non-sparking tools and take precautionary measures against static discharge.
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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The following diagram outlines a general workflow for responding to a chemical spill, which is

applicable to 2,3-dichloro-2-butene.

Chemical Spill Emergency Response Workflow
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Chemical Spill Emergency Response Workflow

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures:
» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

e Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back. Combustion may produce toxic gases such as hydrogen chloride.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Disposal Considerations

Dispose of 2,3-dichloro-2-butene and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow it to enter drains or
waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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